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Compound of Interest

Compound Name:
Methyl 3-(benzyloxy)-5-

hydroxybenzoate

Cat. No.: B041502 Get Quote

An In-depth Technical Guide to Methyl 3-
(benzyloxy)-5-hydroxybenzoate
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential applications of Methyl 3-(benzyloxy)-5-hydroxybenzoate, a benzoate ester with

potential relevance in pharmaceutical and chemical research. This document is intended for

researchers, scientists, and professionals in drug development seeking detailed information on

this compound.

Chemical Structure and Properties
Methyl 3-(benzyloxy)-5-hydroxybenzoate is an organic compound with a molecular structure

featuring a benzene ring substituted with a methoxycarbonyl group, a hydroxyl group, and a

benzyloxy group.

Chemical Structure:

Table 1: Chemical and Physical Properties of Methyl 3-(benzyloxy)-5-hydroxybenzoate and

Related Compounds
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Property
Value for Methyl 3-
(benzyloxy)-5-
hydroxybenzoate

Value for Related
Compounds

Molecular Formula C15H14O4[1] -

Molecular Weight 258.28 g/mol [1] -

IUPAC Name
methyl 3-(benzyloxy)-5-

hydroxybenzoate[1]
-

CAS Number 54915-31-0[1] -

Melting Point Not available
70-72 °C (for Methyl 3-

hydroxybenzoate)[2]

Boiling Point Not available
280-281 °C at 709 mmHg (for

Methyl 3-hydroxybenzoate)[2]

Solubility Not available

Soluble in chloroform, dimethyl

sulfoxide, ethanol, and

methanol (for Methyl 3-

hydroxybenzoate)

Note: Experimental data for the melting point, boiling point, and solubility of Methyl 3-
(benzyloxy)-5-hydroxybenzoate are not readily available in the reviewed literature. The data

for the related compound, Methyl 3-hydroxybenzoate, is provided for reference.

Synthesis
A detailed experimental protocol for the synthesis of Methyl 3-(benzyloxy)-5-
hydroxybenzoate is not explicitly available in the scientific literature. However, a plausible

synthetic route can be adapted from the synthesis of structurally similar compounds, such as 3-

(propargyloxy)-5-benzyloxy-benzoic acid methyl ester. The key step would involve the selective

benzylation of one of the hydroxyl groups of a dihydroxybenzoate precursor.

Hypothetical Synthetic Workflow:
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Starting Material

Reaction

Product

Methyl 3,5-dihydroxybenzoate

Selective Benzylation

Benzyl bromide (BnBr)
Base (e.g., K2CO3)

Solvent (e.g., DMF or Acetone)

Methyl 3-(benzyloxy)-5-hydroxybenzoate

Click to download full resolution via product page

Caption: Hypothetical synthesis of Methyl 3-(benzyloxy)-5-hydroxybenzoate.

Detailed Experimental Protocol (Adapted from a related synthesis):

This protocol is adapted from the synthesis of a similar compound and should be optimized for

the synthesis of Methyl 3-(benzyloxy)-5-hydroxybenzoate.

Materials:

Methyl 3,5-dihydroxybenzoate

Benzyl bromide

Potassium carbonate (anhydrous)
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N,N-Dimethylformamide (DMF, anhydrous)

Ethyl acetate

Hexane

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate

Procedure:

To a solution of Methyl 3,5-dihydroxybenzoate in anhydrous DMF, add anhydrous potassium

carbonate.

Stir the suspension at room temperature under an inert atmosphere (e.g., nitrogen or argon).

Add benzyl bromide dropwise to the reaction mixture.

Heat the reaction mixture and monitor the progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature and filter to remove

inorganic salts.

Concentrate the filtrate under reduced pressure to remove the solvent.

Dissolve the residue in ethyl acetate and wash sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of hexane and ethyl acetate) to obtain pure Methyl 3-(benzyloxy)-5-
hydroxybenzoate.

Potential Applications in Drug Development
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While specific biological activities of Methyl 3-(benzyloxy)-5-hydroxybenzoate are not

extensively documented, its structural motifs suggest potential areas of interest for drug

discovery and development. Derivatives of hydroxybenzoic acid are known to exhibit a range of

biological activities, including antioxidant and antimicrobial properties.

The presence of the benzyloxy group increases the lipophilicity of the molecule compared to its

dihydroxy precursor, which may influence its pharmacokinetic properties, such as cell

membrane permeability and bioavailability.

Potential Logical Pathway for Investigation:
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Methyl 3-(benzyloxy)-5-hydroxybenzoate

Structural Analysis

Identify key functional groups

In vitro Screening

Hypothesize biological activities
(e.g., antioxidant, enzyme inhibition)

Mechanism of Action Studies

Investigate interaction with
cellular targets and pathways

Lead Optimization

Modify structure to
improve potency and selectivity
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Caption: A logical workflow for investigating the therapeutic potential.

Conclusion
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Methyl 3-(benzyloxy)-5-hydroxybenzoate is a chemical compound with a well-defined

structure. While specific experimental data on its physical properties and biological activities

are currently limited in the public domain, its structural similarity to other biologically active

benzoate derivatives suggests it may be a valuable intermediate for the synthesis of more

complex molecules in the field of pharmaceutical research. Further investigation is warranted to

fully characterize its physicochemical properties, develop optimized synthetic protocols, and

explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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